Cas no 227085-73-6 (Terfucoheptaphlorethol-A hexacosaacetate)
227085-73-6 structure
Product Name:Terfucoheptaphlorethol-A hexacosaacetate
CAS No:227085-73-6
MF:C118H98O59
MW:2460.0053601265
CID:6767958
Update Time:2024-03-03
Terfucoheptaphlorethol-A hexacosaacetate Chemical and Physical Properties
Names and Identifiers
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- Terfucoheptaphlorethol-A hexacosaacetate
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- Inchi: 1S/C118H98O59/c1-47(119)145-73-27-74(146-48(2)120)29-75(28-73)171-109-97(36-79(150-52(6)124)37-98(109)176-115-103(167-69(23)141)46-92(173-111-93(161-63(17)135)34-78(149-51(5)123)35-94(111)162-64(18)136)108(118(115)170-72(26)144)106-88(157-59(13)131)32-77(148-50(4)122)33-89(106)158-60(14)132)174-112-95(163-65(19)137)40-81(41-96(112)164-66(20)138)172-110-99(175-113-101(165-67(21)139)44-90(159-61(15)133)104(116(113)168-70(24)142)82-42-84(153-55(9)127)85(154-56(10)128)43-83(82)152-54(8)126)38-80(151-53(7)125)39-100(110)177-114-102(166-68(22)140)45-91(160-62(16)134)107(117(114)169-71(25)143)105-86(155-57(11)129)30-76(147-49(3)121)31-87(105)156-58(12)130/h27-46H,1-26H3
- InChI Key: QYENPWROXLIMGE-UHFFFAOYSA-N
- SMILES: C1C(OC(C)=O)=C(OC2C(OC3C=C(OC(C)=O)C=C(OC(C)=O)C=3)=C(OC3C(OC(C)=O)=CC(OC4C(OC(C)=O)=CC(OC(C)=O)=CC=4OC(C)=O)=C(C4C(OC(C)=O)=CC(OC(C)=O)=CC=4OC(C)=O)C=3OC(C)=O)C=C(OC(C)=O)C=2)C(OC(C)=O)=CC=1OC1=C(OC2C(OC(C)=O)=CC(OC(C)=O)=C(C3C=C(OC(C)=O)C(OC(C)=O)=CC=3OC(C)=O)C=2OC(C)=O)C=C(OC(C)=O)C=C1OC1C(OC(C)=O)=C(C2C(OC(C)=O)=CC(OC(C)=O)=CC=2OC(C)=O)C(OC(C)=O)=CC=1OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 59
- Heavy Atom Count: 177
- XLogP3: 11.593
Terfucoheptaphlorethol-A hexacosaacetate Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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